82-94-0

Double green

In Stock

• CAS RN:
• 82-94-0

• Formula:
• C26H33Cl2N3

• InChI:
• InChI=1S/C26H33N3.2ClH/c1-27(2)23-14-8-20(9-15-23)26(21-10-16-24(17-11-21)28(3)4)22-12-18-25(19-13-22)29(5,6)7;;/h8-19H,1-7H3;2*1H/q+2;;/p-2

• InChIKey:
• DWCZIOOZPIDHAB-UHFFFAOYSA-L

• Methyl green is an iminium salt composed of (4-{[4-(dimethylamino)phenyl][4-(trimethylazaniumyl)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene)(dimethyl)ammonium and chloride ions in a 1:2 ratio. A histological dye used to demonstrate nucleic acids by the Unna-Pappenheim stain, in conjunction with Pyronin Y. It has a role as a fluorochrome and a histological dye. It is an organic chloride salt, an iminium salt and a quaternary ammonium salt. It contains a methyl green(2+).
  A tri-benzene-ammonium usually compounded with zinc chloride. It is used as a biological stain and for the dyeing and printing of textiles.

Ethyl 5-(4-methylphenyl)-5-oxovalerate

In Stock

• CAS RN:
• 42482-94-0

• Formula:
• C14H18O3

• InChI:
• InChI=1S/C14H18O3/c1-3-17-14(16)6-4-5-13(15)12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3

• InChIKey:
• ZFQBLTUWFXVZLG-UHFFFAOYSA-N

• Ethyl 5-(4-methylphenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

1,1-Dioxido-2,3-dihydrothiophen-3-yl methanesulfonate

In Stock

• CAS RN:
• 39582-94-0

• Formula:
• C5H8O5S2

• InChI:
• InChI=1S/C5H8O5S2/c1-11(6,7)10-5-2-3-12(8,9)4-5/h2-3,5H,4H2,1H3

• InChIKey:
• BYKPWYGOXLYUSY-UHFFFAOYSA-N

• 1,1-Dioxido-2,3-dihydrothiophen-3-yl methanesulfonate is a useful research compound. Its molecular formula is C5H8O5S2 and its molecular weight is 212.23. The purity is usually 95%.

(S)-3-Amino-3-(naphthalen-2-yl)propanoic acid

In Stock

• CAS RN:
• 767282-94-0

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c14-12(8-13(15)16)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,8,14H2,(H,15,16)/t12-/m0/s1

• InChIKey:
• JASNXOXPNZWQRV-LBPRGKRZSA-N

• (S)-3-Amino-3-(naphthalen-2-yl)propanoic acid is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

4-(2,4,6-Trifluorophenyl)benzoic acid, 95%

In Stock

• CAS RN:
• 505082-94-0

• Formula:
• C13H7F3O2

• InChI:
• InChI=1S/C13H7F3O2/c14-9-5-10(15)12(11(16)6-9)7-1-3-8(4-2-7)13(17)18/h1-6H,(H,17,18)

• InChIKey:
• ZEXQUMJITPOYPD-UHFFFAOYSA-N

• 4-(2,4,6-Trifluorophenyl)benzoic acid, 95% is a useful research compound. Its molecular formula is C13H7F3O2 and its molecular weight is 252.19 g/mol. The purity is usually 95%.

N-(3-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851782-94-0

• Formula:
• C18H20N4O6S2

• InChI:
• InChI=1S/C18H20N4O6S2/c1-3-30(27,28)20-15-8-4-6-13(10-15)17-12-18(21(19-17)29(2,25)26)14-7-5-9-16(11-14)22(23)24/h4-11,18,20H,3,12H2,1-2H3

• InChIKey:
• VQGMHSHUHVDSJC-UHFFFAOYSA-N

• N-(3-(1-(methylsulfonyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H20N4O6S2 and its molecular weight is 452.5. The purity is usually 95%.

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-phenoxyvalerophenone

In Stock

• CAS RN:
• 898782-94-0

• Formula:
• C23H28O4

• InChI:
• InChI=1S/C23H28O4/c1-23(2)16-25-22(26-17-23)14-7-6-13-21(24)18-9-8-12-20(15-18)27-19-10-4-3-5-11-19/h3-5,8-12,15,22H,6-7,13-14,16-17H2,1-2H3

• InChIKey:
• RCGQVEUATNIMNG-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-3'-phenoxyvalerophenone is a useful research compound. Its molecular formula is C23H28O4 and its molecular weight is 368.5 g/mol. The purity is usually 95%.

4-Bromo-6-(diaminomethylidene)cyclohexa-2,4-dien-1-one

Usually In Stock

• CAS RN:
• 851382-94-0

• Formula:
• C7H7BrN2O

• InChI:
• InChI=1S/C7H7BrN2O/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H3,9,10)

• InChIKey:
• MREGUZDZPWXJTK-UHFFFAOYSA-N

• 4-Bromo-6-(diaminomethylidene)cyclohexa-2,4-dien-1-one is a useful research compound. Its molecular formula is C7H7BrN2O and its molecular weight is 215.05. The purity is usually 95%.

2,7-Naphthalenedisulfonic acid, 4-amino-6-(2-(4-(((4-(2-(2,4-diaminophenyl)diazenyl)phenyl)amino)sulfonyl)phenyl)diazenyl)-5-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-, lithium salt (1:2)

• CAS RN:
• 102082-94-0

• Formula:
• C34H25Li2N11O11S3

• InChI:
• InChI=1S/C34H27N11O11S3.2Li/c35-19-1-14-27(26(36)17-19)41-38-20-2-4-23(5-3-20)44-57(49,50)25-12-8-22(9-13-25)40-43-33-29(59(54,55)56)16-18-15-28(58(51,52)53)32(31(37)30(18)34(33)46)42-39-21-6-10-24(11-7-21)45(47)48;;/h1-17,40,44H,35-37H2,(H,51,52,53)(H,54,55,56);;/q;2*+1/p-2/b41-38?,42-39?,43-33+;;

• InChIKey:
• NXGCXAAITHXJND-XNZOGMQISA-L

• 2,7-Naphthalenedisulfonic acid, 4-amino-6-(2-(4-(((4-(2-(2,4-diaminophenyl)diazenyl)phenyl)amino)sulfonyl)phenyl)diazenyl)-5-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-, lithium salt (1:2), also known as 2,7-Naphthalenedisulfonic acid, 4-amino-6-(2-(4-(((4-(2-(2,4-diaminophenyl)diazenyl)phenyl)amino)sulfonyl)phenyl)diazenyl)-5-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-, lithium salt (1:2), is a useful research compound. Its molecular formula is C34H25Li2N11O11S3 and its molecular weight is 873.7. The purity is usually 95%.

Peramine

In Stock

• CAS RN:
• 102482-94-0

• Formula:
• C12H17N5O

• InChI:
• InChI=1S/C12H17N5O/c1-16-9(4-2-6-15-12(13)14)8-17-7-3-5-10(17)11(16)18/h3,5,7-8H,2,4,6H2,1H3,(H4,13,14,15)

• InChIKey:
• GQWWGRUJOCIUKI-UHFFFAOYSA-N

• Peramine is a naturally occuring pyrrolopyrazine alkaloid produced by endophytes that protect the grass against grazing by mammals and insects. Peramine is a potent feeding deterrent against both larvae and major pest of pernnial ryegrass.
  Peramine is a natural product found in Lolium perenne, Acremonium, and Epichloe festucae with data available.
  

N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

In Stock

• CAS RN:
• 1904182-94-0

• Formula:
• C15H13N3O5S

• InChI:
• InChI=1S/C15H13N3O5S/c19-13(14(20)17-12-5-7-23-18-12)16-9-15(21,10-3-1-6-22-10)11-4-2-8-24-11/h1-8,21H,9H2,(H,16,19)(H,17,18,20)

• InChIKey:
• YHRHMJLIKLQFBW-UHFFFAOYSA-N

• N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C15H13N3O5S and its molecular weight is 347.35. The purity is usually 95%.

2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)ethanethioamide

In Stock

• CAS RN:
• 1823182-94-0

• Formula:
• C8H6ClF3N2S2

• InChI:
• InChI=1S/C8H6ClF3N2S2/c9-5-1-4(8(10,11)12)2-14-7(5)16-3-6(13)15/h1-2H,3H2,(H2,13,15)

• InChIKey:
• LWLUDBINFCZACC-UHFFFAOYSA-N

• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)ethanethioamide is a useful research compound. Its molecular formula is C8H6ClF3N2S2 and its molecular weight is 286.7 g/mol. The purity is usually 95%.

L-Prolinamide, N-methyl-L-alanyl-(2S)-2-cyclohexylglycyl-N-(2-(2-oxazolyl)-4-phenyl-5-thiazolyl)-

Usually In Stock

• CAS RN:
• 1446182-94-0

• Formula:
• C29H36N6O4S

• InChI:
• InChI=1S/C29H36N6O4S/c1-18(30-2)24(36)32-23(20-12-7-4-8-13-20)29(38)35-16-9-14-21(35)25(37)34-27-22(19-10-5-3-6-11-19)33-28(40-27)26-31-15-17-39-26/h3,5-6,10-11,15,17-18,20-21,23,30H,4,7-9,12-14,16H2,1-2H3,(H,32,36)(H,34,37)/t18-,21-,23-/m0/s1

• InChIKey:
• HSHPBORBOJIXSQ-HARLFGEKSA-N

• CUDC-427, also known as, GDC-0917, is an orally available, monovalent mimetic of second mitochondrial-derived activator of caspases (Smac/DIABLO) and inhibitor of IAPs (Inhibitor of Apoptosis Proteins) with potential antineoplastic activity. Smac mimetic CUDC-427 binds to the Smac binding groove on IAPs, including the direct caspase inhibitor X chromosome-linked IAP (XIAP) and the cellular IAPs 1 and 2. This inhibits the activities of these IAPs and promotes the induction of apoptosis through apoptotic signaling pathways.